tert-Butyl 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate

• IUPAC Name: tert-butyl 7-bromo-2,3-dihydro-1,4-benzoxazine-4-carboxylate
• InChI: InChI=1S/C13H16BrNO3/c1-13(2,3)18-12(16)15-6-7-17-11-8-9(14)4-5-10(11)15/h4-5,8H,6-7H2,1-3H3
• InChI Key: YTHGOQVVMDXWCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC2=C1C=CC(=C2)Br
• Molecular Formula: C13H16BrNO3
• Molecular Weight: 314.17 g/mol

Description

“tert-Butyl 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate” is a chemical compound that has been studied for its potential applications in various fields. It is a type of 1,4-benzoxazine, a class of compounds that have attracted interest due to their synthetic and biological applications. These applications include antibacterial, anticancer, antithrombotic, anticonvulsant activities, and more.

Synthesis Analysis

The synthesis of some novel 7-bromo-2H-benzo[b][1,4]oxazin-3(4H)-one linked isoxazole hybrids, which includes “tert-Butyl 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate”, was achieved via a copper (I) catalyzed one-pot reaction of various aromatic aldehydes. The structures of the synthesized compounds were confirmed by 1H NMR, 13C NMR, and mass spectra.

Molecular Structure Analysis

The molecular structure of “tert-Butyl 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate” was confirmed by 1H NMR, 13C NMR, and mass spectra. The 1H NMR spectrum showed signals at 7.77 (s, 2H), 7.53 (s, 1H), 7.25–7.19 (m, 2H), 7.14 (d, J = 8.5 Hz, 1H), 6.82 (s, 1H), 5.13 (s, 2H), 4.75 (s, 2H). The 13C NMR spectrum showed signals at 170.7, 165.7, 162.3, 147.6, 135.7, 133.6, 133.1, 130.8, 127.2, 124.9 121.9, 120.5, 119.6, 97.9, 67.8, 47.7.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “tert-Butyl 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate” include a copper (I) catalyzed one-pot reaction of various aromatic aldehydes. This reaction was used to create a series of novel 7-bromo-2H-benzo[b][1,4]oxazin-3(4H)-one linked isoxazole hybrids.

Scientific Research Applications

Anticancer Activity

The synthesis of 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-one linked isoxazole hybrids has been achieved through a regioselective one-pot reaction. These hybrids were tested for in vitro anticancer activity against four human cancer cell lines: HeLa, MCF-7, A549, and PC3. .

Anti-Inflammatory Properties

The isoxazole ring has been associated with anti-inflammatory effects. Investigating N-Boc-7-Bromo-3,4-dihydro-2H-benzo[1,4]oxazine hybrids for their ability to modulate inflammation could yield valuable insights.

Mechanism of Action

Target of Action

It is known that similar compounds have shown anticancer activity and have been tested against human cancer cell lines .

Mode of Action

It is known that similar compounds interact with their targets, leading to changes that result in anticancer activity .

Biochemical Pathways

Similar compounds have been shown to affect various pathways leading to anticancer effects .

Result of Action

Similar compounds have shown remarkable anticancer activity when tested against human cancer cell lines .